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For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 11860, commercially known as Solvent Yellow 12, is a monoazo dye belonging to the

extensive family of azo colorants. These synthetic dyes are characterized by the presence of

one or more azo groups (–N=N–) which act as the primary chromophore responsible for their

color.[1][2] First discovered in the mid-19th century, azo dyes have become integral to various

industries, including textiles, printing, and plastics, due to their versatile color range and cost-

effective synthesis.[3] Solvent Yellow 12, in particular, is utilized for coloring greases, mineral

oils, waxes, and plastics.[4][5] This technical guide provides a comprehensive overview of the

discovery, history, chemical properties, and synthesis of C.I. 11860.

Historical Context and Discovery
The development of synthetic dyes began in 1856 with William Henry Perkin's synthesis of

Mauveine. This discovery spurred intense research into synthetic colorants, leading to the

discovery of azo dyes by Peter Griess in 1858.[3] The first azo dye, Bismarck brown, was

prepared in 1863.[3] The Colour Index, an international database for standardizing colorants,

was first published in 1924 to bring order to the rapidly expanding dye industry.[6]

While the precise date and individuals or company responsible for the initial synthesis of C.I.

11860 (Solvent Yellow 12) are not readily available in the reviewed literature, its classification

as a monoazo dye places its development within the broader historical context of the
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proliferation of azo dye chemistry in the late 19th and early 20th centuries.[1][3] The

straightforward synthesis method, involving a diazotization and coupling reaction, is

characteristic of this era of dye development.

Chemical and Physical Properties
C.I. 11860 is scientifically known as 2-(o-tolylazo)-p-cresol.[7] Its key chemical and physical

properties are summarized in the table below.

Property Value Reference(s)

CI Name Solvent Yellow 12 [8]

CI Number 11860 [8]

CAS Number 6370-43-0 [7]

Molecular Formula C₁₄H₁₄N₂O [4][9]

Molecular Weight 226.27 g/mol [4][7]

Appearance Yellow powder [5]

Melting Point 97 °C [4][10]

Solubility
Soluble in ethanol, acetone,

and benzene.
[4][7]

Experimental Protocols: Synthesis of C.I. 11860
(Solvent Yellow 12)
The synthesis of C.I. 11860 is a classic example of a two-step diazotization and azo coupling

reaction. The process involves the conversion of an aromatic amine, in this case, o-toluidine,

into a diazonium salt, which then acts as an electrophile in a substitution reaction with an

electron-rich coupling agent, p-cresol.[4][7]

Step 1: Diazotization of o-Toluidine
The diazotization reaction converts the primary amino group of o-toluidine into a diazonium

salt. This is typically carried out in a cold, acidic solution using a source of nitrous acid, which is
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generated in situ from sodium nitrite and a strong mineral acid like hydrochloric acid.[11]

Materials:

o-Toluidine

Concentrated Hydrochloric Acid

Sodium Nitrite

Ice

Procedure:

In a flask, dissolve a specific molar equivalent of o-toluidine in a solution of concentrated

hydrochloric acid and water.

Cool the resulting solution to 0-5 °C in an ice bath with constant stirring. This may form a fine

suspension of o-toluidine hydrochloride.[11]

In a separate beaker, prepare a solution of one molar equivalent of sodium nitrite in cold

water.

Slowly add the sodium nitrite solution dropwise to the cold o-toluidine hydrochloride

suspension, ensuring the temperature is maintained below 5 °C throughout the addition.[11]

Continue stirring the mixture in the ice bath for 15-20 minutes after the addition is complete

to ensure the complete formation of the o-tolyldiazonium chloride solution.[11]

Step 2: Azo Coupling with p-Cresol
The resulting diazonium salt is a weak electrophile and will react with an electron-rich aromatic

compound like p-cresol.[11]

Materials:

p-Cresol

Sodium Hydroxide
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Ice

Procedure:

In a separate beaker, dissolve one molar equivalent of p-cresol in an aqueous solution of

sodium hydroxide.

Cool this alkaline solution in an ice bath to 0-5 °C.

Slowly, and with vigorous stirring, add the cold o-tolyldiazonium chloride solution to the

alkaline p-cresol solution. A brightly colored precipitate of Solvent Yellow 12 should form

immediately.

Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete

coupling.

Collect the solid product by vacuum filtration and wash it with cold water.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol.[11]

Spectroscopic Data
Detailed spectroscopic data for C.I. 11860 is not widely available in the public domain.

However, based on its chemical structure, the following characteristic spectral features can be

anticipated:

¹H NMR: The spectrum would be expected to show distinct signals for the aromatic protons

on both the tolyl and cresol rings, as well as singlets for the two methyl groups and the

hydroxyl proton.

¹³C NMR: The spectrum would display signals for the aromatic carbons, the two methyl

carbons, and the carbon bearing the hydroxyl group.

IR Spectroscopy: The infrared spectrum would likely exhibit characteristic absorption bands

for O-H stretching (from the hydroxyl group), C-H stretching (from the aromatic and methyl

groups), N=N stretching (of the azo group), and C=C stretching (of the aromatic rings).
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UV-Vis Spectroscopy: Due to the extended conjugation provided by the azo group linking the

two aromatic rings, C.I. 11860 is expected to show strong absorption in the visible region of

the electromagnetic spectrum, which is responsible for its yellow color. The exact absorption

maximum would be influenced by the solvent used.

Experimental Workflow Visualization
The synthesis of C.I. 11860 can be visualized as a two-stage process. The following diagram,

generated using the DOT language, illustrates the workflow from starting materials to the final

product.
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Synthesis Workflow of C.I. 11860 (Solvent Yellow 12)
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Caption: Synthesis workflow for C.I. 11860 (Solvent Yellow 12).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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